Cas no 922892-82-8 (N-{8H-indeno1,2-d1,3thiazol-2-yl}-4-(4-methoxyphenyl)sulfanylbutanamide)

• Product Name: N-{8H-indeno1,2-d1,3thiazol-2-yl}-4-(4-methoxyphenyl)sulfanylbutanamide
• CAS No: 922892-82-8
• MF: C₂₁H₂₀N₂O₂S₂
• MW: 396.525702476501
• CID: 5497658
• Update Time: 2025-05-23

N-{8H-indeno1,2-d1,3thiazol-2-yl}-4-(4-methoxyphenyl)sulfanylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(4H-indeno[1,2-d][1,3]thiazol-2-yl)-4-(4-methoxyphenyl)sulfanylbutanamide
• N-{8H-indeno1,2-d1,3thiazol-2-yl}-4-(4-methoxyphenyl)sulfanylbutanamide

• Inchi： 1S/C21H20N2O2S2/c1-25-15-8-10-16(11-9-15)26-12-4-7-19(24)22-21-23-20-17-6-3-2-5-14(17)13-18(20)27-21/h2-3,5,8-11,13H,4,6-7,12H2,1H3,(H,22,23,24)
• InChI Key： CILSMJDHXAYNSV-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C3C(=CC=CC3)C=C2S1)(=O)CCCSC1=CC=C(OC)C=C1

Additional information on N-{8H-indeno1,2-d1,3thiazol-2-yl}-4-(4-methoxyphenyl)sulfanylbutanamide

Introduction to N-{8H-indeno[1,2-d1,3thiazol-2-yl}-4-(4-methoxyphenyl)sulfanylbutanamide (CAS No. 922892-82-8)

N-{8H-indeno[1,2-d1,3thiazol-2-yl}-4-(4-methoxyphenyl)sulfanylbutanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 922892-82-8, represents a novel molecular scaffold that combines the structural features of indeno[1,2-d]thiazole and sulfanylbutanamide moieties. The unique combination of these pharmacophoric elements has positioned this molecule as a promising candidate for further exploration in drug discovery and therapeutic development.

The indeno[1,2-d]thiazole core is a heterocyclic structure that has been extensively studied for its biological activity. This motif is known to exhibit a wide range of pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. The presence of the thiazole ring in N-{8H-indeno[1,2-d1,3thiazol-2-yl}-4-(4-methoxyphenyl)sulfanylbutanamide contributes to its potential therapeutic utility by enhancing its ability to interact with biological targets. Specifically, the sulfur atom in the thiazole ring can form stable bonds with various biomolecules, thereby modulating their function.

Furthermore, the sulfanylbutanamide moiety in the compound's structure introduces an amide group that is commonly found in many bioactive molecules. Amides are known for their ability to enhance solubility and bioavailability, which are critical factors in drug development. The sulfanyl group attached to the butanamide chain adds an additional layer of complexity to the molecule's interactions with biological systems. This group can participate in hydrogen bonding and other non-covalent interactions, further influencing the compound's pharmacokinetic and pharmacodynamic properties.

Recent research in medicinal chemistry has highlighted the importance of molecular diversity in drug discovery. Compounds like N-{8H-indeno[1,2-d1,3thiazol-2-yl}-4-(4-methoxyphenyl)sulfanylbutanamide exemplify this principle by integrating multiple pharmacophoric elements into a single molecular framework. This approach has led to the identification of several lead compounds with promising preclinical activity. The combination of indeno[1,2-d]thiazole and sulfanylbutanamide moieties has shown particular promise in the development of novel therapeutics for chronic diseases.

The synthesis of N-{8H-indeno[1,2-d1,3thiazol-2-yl}-4-(4-methoxyphenyl)sulfanylbutanamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The indeno[1,2-d]thiazole core is typically synthesized through cyclization reactions involving appropriate precursors. Subsequent functionalization introduces the sulfanylbutanamide moiety, which often requires protective group strategies to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further investigation.

In vitro studies have begun to elucidate the biological activity of N-{8H-indeno[1,2-d1,3thiazol-2-yl}-4-(4-methoxyphenyl)sulfanylbutanamide. Initial experiments have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that it may have anti-inflammatory properties by modulating key signaling pathways involved in inflammation. These findings are particularly exciting given the growing demand for alternative treatments for chronic inflammatory diseases.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been employed to predict the binding affinity of N-{8H-indeno[1,2-d1,3thiazol-2-yl}-4-(4-methoxyphenyl)sulfanylbutanamide to various biological targets. These studies have provided valuable insights into how the compound interacts with its intended receptors and enzymes. By identifying key interaction points, researchers can make informed modifications to improve potency and selectivity. Such computational approaches are integral to modern drug development pipelines.

Future directions for research on N-{8H-indeno[1,2-d1,3thiazol-2-yl}-4-(4-methoxyphenyl)sulfanylbutanamide include exploring its mechanism of action in greater detail. Understanding how this compound exerts its biological effects will be crucial for optimizing its therapeutic potential. Additionally, preclinical studies are needed to assess its safety and efficacy in animal models before moving into human clinical trials. These studies will provide a more comprehensive evaluation of its potential as a new therapeutic agent.

The development of novel drugs is a complex and iterative process that requires collaboration across multiple disciplines. Chemists play a pivotal role in designing and synthesizing new molecules like N-{8H-indeno[1,2-d1,3thiazol-2-yl}-4-(4-methoxyphenyl)sulfanylbutanamide. However, their work must be complemented by biologists who can assess biological activity and toxicology profiles. Pharmacologists are essential for interpreting data and translating preclinical findings into clinical applications. This multidisciplinary approach is essential for bringing new therapies from bench to bedside.

In conclusion, N-{8H-indeno[1,2-d1,3thiazol-2-yl}-4-(4-methoxyphenyl)sulfanylbutanamide (CAS No. 922892-82-8) represents a promising lead compound with potential therapeutic applications in various disease areas. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs. As research continues to uncover new biological activities and synthetic strategies for this molecule and similar scaffolds; it is likely that compounds like this will play an increasingly important role in future therapeutic developments.